3-methoxy-N-(4-methylphenyl)benzamide

• CAS No.: 97497-94-4
• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28g/mol
• IUPAC Name: 3-methoxy-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C15H15NO2/c1-11-6-8-13(9-7-11)16-15(17)12-4-3-5-14(10-12)18-2/h3-10H,1-2H3,(H,16,17)
• InChI Key: BIJLHGLTLCKSIT-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OC

Description

3-Methoxy-N-(4-methylphenyl)benzamide is a benzamide derivative characterized by a methoxy group at the 3-position of the benzoyl ring and a 4-methylphenyl substituent on the amide nitrogen. Its synthesis typically involves coupling reactions between 3-methoxybenzoic acid derivatives and 4-methylaniline, as seen in analogous compounds like 3-acetoxy-2-methyl-N-(4-methylphenyl)benzamide . Structural analyses using X-ray diffraction and DFT calculations have confirmed its planar aromatic core and intermolecular hydrogen bonding patterns, which influence crystallinity and stability .

Comparison with Similar Compounds

Substituent Variations on the Benzoyl Ring

• 3-Acetoxy-2-methyl-N-(4-methylphenyl)benzamide Structural Difference: Replaces the methoxy group with an acetoxy group and introduces a methyl group at the 2-position. X-ray studies show similar hydrogen-bonding networks but distinct crystal packing .
• 4-Methoxy-N-(3-methylphenyl)benzamide
  • Structural Difference : Methoxy group at the 4-position (vs. 3-position) and a 3-methylphenyl substituent.
  • Impact : The positional isomerism affects dipole moments and solubility. This compound shows lower melting points (e.g., 217–220°C for related triazine derivatives) compared to 3-methoxy analogs .

Heterocyclic and Complex Substituents

• 4-Methoxy-N-[5-phenyl-4-(p-tolyl)thiazol-2-yl]benzamide
  • Structural Difference : Incorporates a thiazole ring with phenyl and p-tolyl groups.
  • Impact : The thiazole moiety enhances π-π stacking interactions, improving binding affinity to biological targets like kinases. This is relevant in drug design for conditions such as cancer .
• 3-Chloro-N-[4-({[(4-methoxybenzoyl)amino]carbothioyl}amino)phenyl]benzamide Structural Difference: Chloro substituent at the 3-position and a thiourea-linked 4-methoxybenzoyl group. Impact: The chloro group increases electrophilicity, while the thiourea bridge facilitates hydrogen bonding, making it a candidate for enzyme inhibition studies .

Pharmacologically Active Derivatives

• 4-((Cyclohexylamino)methyl)-3-methoxy-N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)benzamide (Compound 8p) Structural Difference: Pyrimidine and pyridine heterocycles with a cyclohexylamino group. Impact: The pyridinyl-pyrimidine core enhances interactions with ATP-binding pockets in kinases, as demonstrated in analogs developed for cancer therapy .
• (R)-4-((8-Cyclopentyl-7-isobutyl-5-methyl-6-oxo-5,6,7,8-tetrahydropteridin-2-yl)amino)-3-methoxy-N-(1-methylpiperidin-4-yl)benzamide Structural Difference: Tetrahydropt eridine and piperidine moieties. Impact: The pteridine ring system confers dual inhibitory activity against BRD4 and PLK1, highlighting the role of fused heterocycles in multitarget therapies .

Data Tables

Table 1: Structural and Physical Properties of Selected Benzamides

Compound Name	Molecular Weight	Key Substituents	Melting Point (°C)	Biological Activity
3-Methoxy-N-(4-methylphenyl)benzamide	255.30	3-OCH₃, 4-CH₃-C₆H₄	Not reported	Antioxidant
3-Acetoxy-2-methyl-N-(4-methylphenyl)benzamide	297.34	3-OAc, 2-CH₃, 4-CH₃-C₆H₄	191–197	Not reported
4-Methoxy-N-(3-methylphenyl)benzamide	241.29	4-OCH₃, 3-CH₃-C₆H₄	217.5–220	Antimicrobial
Compound 8p	460.54	Pyridinyl-pyrimidine, cyclohexyl	Not reported	Kinase inhibition

Table 2: Spectroscopic Data Comparison

Compound Name	¹H NMR (δ, ppm) Key Signals	HRMS (m/z)
3-Methoxy-N-(4-methylphenyl)benzamide	3.85 (s, 3H, OCH₃), 2.35 (s, 3H, CH₃)	255.30 (Calcd)
(R)-4-((8-Cyclopentyl-...)benzamide	1.21–1.76 (m, cyclopentyl), 3.86 (s, OCH₃)	546.28 [M+H]⁺